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Compound of Interest

Compound Name: 2'-Chloro-5'-fluoroacetophenone

Cat. No.: B1587285

2'-Chloro-5'-fluoroacetophenone is a substituted aromatic ketone that has garnered
significant interest within the fields of medicinal chemistry and materials science.[1] Its unique
substitution pattern, featuring a chlorine atom ortho to the acetyl group and a fluorine atom
meta to it, imparts a complex and highly useful reactivity profile. This guide provides an in-
depth exploration of this profile, grounded in established chemical principles and supported by
practical, field-proven insights. For researchers and drug development professionals, a
thorough understanding of this molecule's behavior is paramount for leveraging its synthetic
potential in the creation of novel, high-value compounds.[1]

The presence of three distinct functional elements—the ketone, the aromatic ring, and the
halogen substituents—creates multiple sites for chemical modification. The interplay between
the electron-withdrawing acetyl group and the inductive and resonance effects of the halogens
dictates the molecule's behavior in both nucleophilic and electrophilic reactions. This document
will dissect these reactivities, providing not just the "what" but the "why" behind the synthetic
pathways.

Physicochemical and Spectroscopic Properties

A foundational understanding begins with the molecule's basic properties. The data presented
below has been consolidated from various chemical suppliers and databases.
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Property Value Source(s)
CAS Number 2965-16-4 [2][3]
Molecular Formula CsHeCIFO [1][2]
Molecular Weight 172.58 g/mol [11[2]
Appearance Colorl.ess' to light orange/yellow 1]
clear liquid

Boiling Point 82 °C at 5 mmHg [1]

Density 1.29 g/cm3 [1]

Purity >98% (GC) [1]

Core Synthesis: Friedel-Crafts Acylation

The most common and industrially scalable synthesis of 2'-Chloro-5'-fluoroacetophenone is

the Friedel-Crafts acylation of 1-chloro-4-fluorobenzene with acetyl chloride.[2] This reaction

exemplifies a classic electrophilic aromatic substitution where the Lewis acid catalyst, typically

aluminum trichloride (AICIs3), activates the acetyl chloride to form a highly electrophilic acylium

ion.

Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: A Versatile Halogenated Ketone
Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587285#reactivity-profile-of-2-chloro-5-
fluoroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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